Methyl 6-oxohexanoate

Description

Methyl 6-oxohexanoate is an organic compound with the chemical formula $C_7H_{12}O_3$ and a molecular weight of 144.17 . It is also known by several synonyms, including Adipic Semialdehyde Methyl Ester, Hexanoic Acid, 6-Oxo-, Methyl Ester, and Methyl 5-Formylvalerate . Methyl 6-oxohexanoate is a colorless liquid with a density of 1 g/mL at 25 °C . It has a boiling point of 189.4 °C at 760 mmHg and a flash point of 71 °C . The compound should be stored under inert atmosphere in a freezer at temperatures below -20°C .

This compound has various applications in biotechnology, including serving as a substrate in the manufacturing of industrial enzymes and as a foundational material for synthesis . Methyl 6-oxohexanoate can act as an inhibitor for the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory compounds; it binds to the enzyme's active site, preventing its activity and the generation of inflammatory substances .

A similar compound is Methyl 6-chloro-6-oxohexanoate, which has the molecular formula $C_7H_{11}ClO_3$ and a molecular weight of 178.61 g/mol .

• CAS No.: 6654-36-0
• Product Name: Methyl 6-oxohexanoate
• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol
• IUPAC Name: methyl 6-oxohexanoate
• Standard InChI: InChI=1S/C7H12O3/c1-10-7(9)5-3-2-4-6-8/h6H,2-5H2,1H3
• Standard InChIKey: FDNFXHCDOASWAY-UHFFFAOYSA-N
• SMILES: COC(=O)CCCCC=O
• Canonical SMILES: COC(=O)CCCCC=O
• Synonyms: Adipic Semialdehyde Methyl Ester; 5-Carbomethoxy-1-pentanal; 5-Formylpentanoic Acid Methyl Ester; 5-Formylvaleric Acid Methyl Ester; 6-Oxohexanoic Acid Methyl Ester; Methyl 5-Formylvalerate
• PubChem Compound: 81164
• Last Modified: Sep 14 2023